Cas no 1805115-36-9 (4-Amino-2-(difluoromethyl)-5-fluoro-3-methylpyridine)
4-Amino-2-(difluoromethyl)-5-fluoro-3-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-2-(difluoromethyl)-5-fluoro-3-methylpyridine
-
- Inchi: 1S/C7H7F3N2/c1-3-5(11)4(8)2-12-6(3)7(9)10/h2,7H,1H3,(H2,11,12)
- InChI Key: VFDNEPWEQRPSTE-UHFFFAOYSA-N
- SMILES: FC1=CN=C(C(F)F)C(C)=C1N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 154
- XLogP3: 1.3
- Topological Polar Surface Area: 38.9
4-Amino-2-(difluoromethyl)-5-fluoro-3-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029069644-1g |
4-Amino-2-(difluoromethyl)-5-fluoro-3-methylpyridine |
1805115-36-9 | 97% | 1g |
$1,445.30 | 2022-04-01 |
4-Amino-2-(difluoromethyl)-5-fluoro-3-methylpyridine Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 4-Amino-2-(difluoromethyl)-5-fluoro-3-methylpyridine
Research Brief on 4-Amino-2-(difluoromethyl)-5-fluoro-3-methylpyridine (CAS: 1805115-36-9)
The compound 4-Amino-2-(difluoromethyl)-5-fluoro-3-methylpyridine (CAS: 1805115-36-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the unique structural features of 4-Amino-2-(difluoromethyl)-5-fluoro-3-methylpyridine, which make it a promising candidate for the development of novel pharmaceuticals. The presence of both difluoromethyl and fluoro substituents on the pyridine ring enhances its metabolic stability and bioavailability, while the amino group provides a versatile handle for further chemical modifications. These properties have led to its exploration in various therapeutic areas, including oncology and infectious diseases.
One of the key advancements in the synthesis of 4-Amino-2-(difluoromethyl)-5-fluoro-3-methylpyridine involves the use of palladium-catalyzed cross-coupling reactions, which allow for efficient and scalable production of the compound. Recent publications have demonstrated the optimization of these synthetic routes, resulting in higher yields and improved purity. These developments are critical for ensuring the compound's availability for further preclinical and clinical studies.
In terms of biological activity, preliminary studies have shown that 4-Amino-2-(difluoromethyl)-5-fluoro-3-methylpyridine exhibits potent inhibitory effects against specific enzyme targets involved in cancer cell proliferation. For instance, it has been reported to selectively inhibit certain kinases that are overexpressed in various malignancies. These findings suggest its potential as a lead compound for the development of targeted cancer therapies.
Furthermore, recent in vitro and in vivo studies have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed favorable characteristics, such as good oral bioavailability and minimal off-target effects, which are essential for its progression into clinical trials.
Despite these promising results, challenges remain in the development of 4-Amino-2-(difluoromethyl)-5-fluoro-3-methylpyridine as a therapeutic agent. For example, further studies are needed to fully elucidate its mechanism of action and to assess its safety profile in humans. Additionally, the compound's potential for drug-drug interactions and resistance development must be carefully evaluated.
In conclusion, 4-Amino-2-(difluoromethyl)-5-fluoro-3-methylpyridine (CAS: 1805115-36-9) represents a promising candidate for drug development, with significant potential in oncology and other therapeutic areas. Continued research efforts are expected to further validate its efficacy and safety, paving the way for its eventual clinical application. This research brief underscores the importance of ongoing investigations into this compound and its derivatives, which may lead to breakthroughs in the treatment of various diseases.
1805115-36-9 (4-Amino-2-(difluoromethyl)-5-fluoro-3-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)